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Methyl 9-decenoate bio-based aliphatic
polycondensates monomer

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl 9-decenoate

CAS No.: 25601-41-6

Cat. No.: S1897233

Methyl 9-Decenoate Information and Research Context

Here is the fundamental data available for Methyl 9-decenoate:

Property Value

CAS Number 25601-41-6 [1]

Molecular Formula C({11})H({20})O( {2}) [1]

Molecular Weight 184.280 g/mol [1]

Synonyms Methyl dec-9-enoate; 9-Decenoic acid, methyl ester [1]
LogP 3.99 [1]

One search result indicates that methyl 9-decenoate can be analyzed using a reverse-phase (RP) HPLC
method with a mobile phase containing acetonitrile, water, and phosphoric acid (which can be replaced with
formic acid for mass-spectrometry compatibility) [1]. This information might be useful for analyzing the

monomer or resulting polymers but does not constitute a synthesis protocol.
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Guidance for Protocol Development

To develop the application notes you require, you may need to consult specialized chemical research

databases or scientific literature. Here are some approaches:

¢ Adapt General Methodologies: The synthesis of aliphatic polyesters often involves direct
polycondensation or ring-opening polymerization [2]. A solvent-based direct polycondensation
process, similar to one described in a patent, could be a starting point [2]. This typically involves
reacting diacids or their derivatives with diols under controlled temperature and vacuum, often in a
solvent (like toluene or diphenyl ether) to remove byproducts like water [2].

¢ Investigate Monomer Synthesis: The value of methyl 9-decenoate likely lies in its terminal double
bond, which can be used to create co-polymers or introduce chemical modifications. Research might
focus on how to synthesize this specific monomer from bio-based sources like plant oils.

o Explore Broader Context: Review recent literature on bio-based composites to understand the
current challenges and advancements, such as improving moisture resistance or compatibility
between natural fibers and polymer matrices [3]. This can help identify valuable research directions
and performance benchmarks for new polymers.

Suggested Experimental Workflow

The diagram below outlines a generalized workflow for developing and testing a bio-based aliphatic

polyester, which you can adapt for methyl 9-decenoate.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Methyl 9-decenoate bio-based aliphatic polycondensates
monomer]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b1897233#methyl-9-decenoate-bio-based-aliphatic-

polycondensates-monomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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